![molecular formula C8H8FN3 B2552320 (6-Fluoroimidazo[1,2-a]pyridin-3-yl)methanamine CAS No. 1020033-25-3](/img/structure/B2552320.png)
(6-Fluoroimidazo[1,2-a]pyridin-3-yl)methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(6-Fluoroimidazo[1,2-a]pyridin-3-yl)methanamine” is a chemical compound with the CAS Number: 1020033-25-3 and a linear formula of C8H8FN3 .
Molecular Structure Analysis
The molecular formula of “(6-Fluoroimidazo[1,2-a]pyridin-3-yl)methanamine” is C8H8FN3 . The molecule contains a total of 21 bond(s), including 13 non-H bond(s), 10 multiple bond(s), 1 rotatable bond(s), 10 aromatic bond(s), 1 five-membered ring(s), 1 six-membered ring(s), 1 nine-membered ring(s), 1 primary amine(s) (aliphatic), 1 Imidazole(s), and 1 Pyridine(s) .Physical And Chemical Properties Analysis
“(6-Fluoroimidazo[1,2-a]pyridin-3-yl)methanamine” has a molecular weight of 165.17 g/mol . It has a high GI absorption and is BBB permeant. It is not a P-gp substrate. It is an inhibitor of CYP1A2 but not CYP2C19, CYP2C9, CYP2D6, or CYP3A4 . Its Log Po/w (iLOGP) is 1.42, indicating its lipophilicity . Its water solubility is 2.43 mg/ml .Scientific Research Applications
- Aberrant expression of the phosphatidylinositol 3-kinase (PI3K) signaling pathway is often associated with tumorigenesis, progression, and poor prognosis in cancer .
- Compound 13k specifically inhibits PI3Kα (with an IC50 value of 1.94 nM) and induces cell cycle arrest and apoptosis in HCC827 cells .
- Mutations and abnormal activation of this pathway are implicated in tumorigenesis and poor prognosis .
- Compound 13k could serve as a lead compound for developing PI3Kα inhibitors, potentially aiding cancer treatment .
- The synthesis and characterization of 6-(imidazo[1,2-a]pyridin-6-yl)quinazoline derivatives involve techniques like 1H NMR, 13C NMR, and HRMS spectra analyses .
- Investigating the effects of this compound on cell cycle progression and apoptosis provides insights into its mechanism of action .
Anticancer Properties via PI3Kα Inhibition
Targeting PI3K/AKT Pathway
Drug Development
Medicinal Chemistry
Pharmacology Research
Chemical Biology
Safety and Hazards
properties
IUPAC Name |
(6-fluoroimidazo[1,2-a]pyridin-3-yl)methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FN3/c9-6-1-2-8-11-4-7(3-10)12(8)5-6/h1-2,4-5H,3,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHSLWZUZCOKIKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC=C(N2C=C1F)CN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8FN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(6-Fluoroimidazo[1,2-a]pyridin-3-yl)methanamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.